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Compound of Interest

Compound Name:
5-bromo-3,4-dihydro-2H-1,3-

benzoxazin-2-one

CAS No.: 1784839-34-4

Cat. No.: B2870098

Get Quote

The 1,3-benzoxazine and its related benzoxazinone core structures are privileged heterocyclic

systems in medicinal chemistry and materials science.[1][2] These scaffolds are integral to a

wide range of biologically active compounds, demonstrating potential as antimicrobial,

anticancer, anti-inflammatory, and antihypertensive agents.[1][3][4] The introduction of a

bromine atom at the 5-position of the 1,3-benzoxazinone ring system is a strategic modification.

Halogenation, particularly with bromine, can significantly modulate a molecule's

physicochemical properties, including lipophilicity, metabolic stability, and binding interactions

with biological targets. This alteration can enhance potency and refine the pharmacokinetic

profile of a potential therapeutic agent.

This guide serves as a technical resource for researchers, scientists, and drug development

professionals, offering a consolidated overview of the core physical properties of 5-bromo-1,3-

benzoxazinone derivatives. We will delve into the experimental data, characterization

methodologies, and computational insights that define this important class of compounds,

providing a foundation for their synthesis, analysis, and application in drug discovery.
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Core Physicochemical and Structural Properties
The physical properties of a molecule are critical determinants of its behavior in both chemical

and biological systems. For 5-bromo-1,3-benzoxazinone derivatives, these properties dictate

everything from reaction conditions and purification strategies to solubility and bioavailability.

Melting Point and Solid-State Characteristics
The melting point (m.p.) is a fundamental indicator of purity and is influenced by the crystal

lattice energy, molecular weight, and intermolecular forces. While data for a wide range of 5-

bromo-1,3-benzoxazinone derivatives is not consolidated in a single source, analysis of related

structures provides valuable benchmarks. For instance, the closely related 5-Bromo-1H-

benzo[d][5][6]oxazine-2,4-dione has a listed molecular weight of 242.03 g/mol .[7][8][9] The

introduction of different substituents onto this core structure will alter the melting point based on

their contribution to molecular symmetry and packing efficiency.

Compound
Molecular
Formula

Molecular
Weight ( g/mol
)

Melting Point
(°C)

Reference

5-Bromo-1,3-

benzoxazole
C₇H₄BrNO 198.02 37-42 [10]

6-Bromo-1,3-

benzoxazol-

2(3H)-one

C₇H₄BrNO₂ 214.01 196-197 [11]

5-Bromo-1H-

benzo[d][5]

[6]oxazine-2,4-

dione

C₈H₄BrNO₃ 242.03 Not specified [7][8][9]

Note: The table includes closely related bromo-benzoxazole and benzoxazinone structures to

provide context due to the limited availability of a comprehensive list for specifically 5-bromo-

1,3-benzoxazinone derivatives.
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The solubility of these derivatives is critical for their formulation and biological testing.

Generally, benzoxazinone derivatives exhibit solubility in polar aprotic solvents. One study

explicitly notes that a synthesized benzoxazinone derivative was soluble in dimethylformamide

(DMF).[5] Based on the structure, which contains both a polar lactam-like moiety and a

nonpolar bromophenyl ring, solubility is expected to be moderate in solvents like

dichloromethane (DCM), chloroform, and ethyl acetate, and poor in water. The XLogP3 value,

an indicator of lipophilicity, for 5-bromo-1H-benzo[d][5][6]oxazine-2,4-dione is computed to be

1.7, suggesting a preference for lipid environments over aqueous ones.[9]

Computational Properties for Drug Development
Computational modeling provides key insights into the drug-like properties of molecules before

extensive laboratory synthesis and testing. These parameters are crucial for predicting a

compound's pharmacokinetic behavior.

Property
Value (for 5-bromo-1H-
benzo[d][5][6]oxazine-2,4-
dione)

Significance in Drug
Discovery

Molecular Weight 242.03 g/mol [9]

Influences absorption and

diffusion; values <500 are

preferred (Lipinski's Rule of 5).

XLogP3 (Lipophilicity) 1.7[9]

Measures lipophilicity, affecting

solubility, absorption, and

membrane permeability.

Hydrogen Bond Donors 1[8]

The N-H group can participate

in hydrogen bonding with

biological targets.

Hydrogen Bond Acceptors 3[8]

The carbonyl oxygens and the

ring oxygen can act as

hydrogen bond acceptors.

Polar Surface Area (TPSA) 55.4 Å²[9]

Predicts drug transport

properties, including blood-

brain barrier penetration.
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Spectroscopic Characterization
Unambiguous structure determination relies on a combination of spectroscopic techniques. The

bromine atom provides a unique isotopic signature in mass spectrometry, while the core

scaffold gives rise to characteristic signals in NMR and IR spectroscopy.

Nuclear Magnetic Resonance (NMR) Spectroscopy
¹H NMR: The aromatic region of the ¹H NMR spectrum is key for confirming the substitution

pattern. For a 5-bromo derivative, the protons on the benzene ring will appear as a distinct

set of signals, typically between δ 7.0 and 8.5 ppm. The specific chemical shifts and coupling

constants depend on the other substituents present. The N-H proton, if present, often

appears as a broad singlet. Signals for methylene groups in the oxazine ring, such as -N-

CH₂-O-, typically appear in the δ 4.5-5.5 ppm range.[12]

¹³C NMR: The carbonyl carbon of the oxazinone ring is a key diagnostic signal, typically

appearing far downfield in the δ 160-170 ppm region.[5] The carbon atom attached to the

bromine (C-5) will also have a characteristic chemical shift, and the remaining aromatic

carbons will appear in the δ 110-150 ppm range.

Infrared (IR) Spectroscopy
IR spectroscopy is used to identify key functional groups. The most prominent absorption band

for 1,3-benzoxazinone derivatives is the carbonyl (C=O) stretch, which is typically strong and

sharp, appearing around 1680-1710 cm⁻¹.[13][14] Additionally, N-H stretching vibrations can be

observed in the 3100-3400 cm⁻¹ region.[15]

Mass Spectrometry (MS)
Mass spectrometry confirms the molecular weight and provides structural information through

fragmentation patterns. A key feature of 5-bromo derivatives is the isotopic pattern of bromine.

Bromine has two abundant isotopes, ⁷⁹Br and ⁸¹Br, in an approximate 1:1 ratio. This results in

two molecular ion peaks (M and M+2) of nearly equal intensity, which is a definitive indicator of

the presence of a single bromine atom in the molecule.
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The reliable characterization of physical properties begins with pure material. This section

outlines a general synthesis protocol and a standard workflow for characterization.

General Synthesis Protocol for 1,3-Benzoxazinone
Derivatives
The synthesis of the benzoxazinone core often involves the cyclization of an N-acylanthranilic

acid.[14] This protocol is a representative example.

Step 1: N-Acylation of Anthranilic Acid

Dissolve the starting anthranilic acid derivative in a suitable solvent (e.g., acetic acid).

Add the desired acylating agent (e.g., acetic anhydride or an acyl chloride) dropwise at room

temperature.

Heat the reaction mixture to reflux for 2-4 hours to drive the reaction to completion.

Cool the mixture and pour it into ice water to precipitate the N-acylanthranilic acid product.

Filter, wash with water, and dry the solid product.

Step 2: Cyclization to form the Benzoxazinone Ring

Reflux the N-acylanthranilic acid from Step 1 in an excess of a dehydrating agent, such as

acetic anhydride, for 3-5 hours.[5][16]

After reflux, cool the reaction mixture.

Pour the cooled mixture into crushed ice with vigorous stirring to precipitate the 1,3-

benzoxazinone derivative.

Filter the crude product, wash thoroughly with water and a cold ethanol rinse.

Recrystallize the product from a suitable solvent (e.g., ethanol) to obtain the pure compound.

[5]
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Visualization of Core Structure and Characterization
Workflow
A logical workflow is essential for the systematic characterization of newly synthesized

compounds.
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General Structure of 5-Bromo-1,3-Benzoxazinone
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Core 5-Bromo-1,3-Benzoxazinone Structure
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Conclusion
The physical properties of 5-bromo-1,3-benzoxazinone derivatives are foundational to their

development in medicinal chemistry and beyond. Key characteristics such as melting point,

solubility, and detailed spectroscopic signatures (NMR, IR, MS) provide the necessary data for

purity assessment, structural confirmation, and prediction of behavior in biological systems.

The bromine substituent not only offers a convenient handle for further synthetic

transformations but also imparts a unique isotopic signature for mass spectrometry and

influences the overall lipophilicity and electronic nature of the molecule. This guide provides a

consolidated reference for these properties, underpinning the rational design and development

of novel compounds based on this versatile scaffold.
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BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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